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Compound of Interest

Compound Name: Beta-Aspartame

Cat. No.: B1329620

This document provides an in-depth overview of beta-aspartame (-aspartame), an isomer of
the widely used artificial sweetener aspartame. While alpha-aspartame (a-aspartame) is known
for its intense sweetness, B-aspartame is a non-sweet, bitter-tasting compound that can arise
as a byproduct during chemical synthesis or as a degradation product.[1][2] For professionals
in research, quality control, and drug development, understanding the chemical identity,

properties, and analytical detection of this isomer is critical for ensuring product purity and
stability.

Core Chemical Identifiers

Accurate identification of chemical compounds is foundational to all scientific research. The
following table summarizes the key chemical identifiers for B-aspartame.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1329620?utm_src=pdf-interest
https://www.benchchem.com/product/b1329620?utm_src=pdf-body
https://4.imimg.com/data4/RT/GQ/MY-4587813/aspartame.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Aspartame
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
CAS Number 22839-61-8 [3]
PubChem CID 89862 [3]
Molecular Formula C14H18N20s [3]

(2S)-2-amino-4-[[(2S)-1-
methoxy-1-oxo-3-

IUPAC Name , [3]
phenylpropan-2-yllamino]-4-

oxobutanoic acid

INChI=1S/C14H18N205/c1-
21-14(20)11(7-9-5-3-2-4-6-
9)16-12(17)8-

InChl (3]
10(15)13(18)19/h2-6,10-
11H,7-8,15H2,1H3,(H,16,17)

(H,18,19)/t10-,11-/m0/s1

SHHIPKDJQYI1JJF-
InChliKey [3]
QWRGUYRKSA-N

_ COC(=0O)C--INVALID-LINK--
Canonical SMILES [3]
NC(=0)C--INVALID-LINK--N

B-Asp-Phe methyl ester, L-3-
Synonyms Aspartyl-L-phenylalanine [3][4]

methyl ester

Physicochemical and Computed Properties

The physicochemical properties of 3-aspartame are essential for developing analytical
methods, understanding its stability, and predicting its behavior in various matrices.
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Property Value Source
Molecular Weight 294.30 g/mol [3]
Melting Point 201-204 °C (decomposes) [4]
XLogP3-AA (Computed) -2.7 [3]
Topological Polar Surface Area 119 A2 [3]
Heavy Atom Count 21 [3]
Formal Charge 0 [3]

Formation and Degradation Pathways

Beta-aspartame is primarily formed through two main routes: as a byproduct in the chemical
synthesis of a-aspartame and as a degradation product of a-aspartame in aqueous solutions.

Chemical Synthesis Byproduct

The traditional chemical synthesis of aspartame involves the condensation of N-protected L-
aspartic anhydride with L-phenylalanine methyl ester.[1][5] This reaction lacks perfect
regioselectivity. While the desired reaction links the a-carboxyl group of aspartic acid to the
amine of phenylalanine methyl ester to form the sweet a-aspartame, a competing reaction links
the B-carboxyl group, resulting in the non-sweet B-aspartame.[1][5] Enzymatic synthesis
methods, utilizing enzymes like thermolysin, offer higher selectivity and can produce o-
aspartame with minimal to no -isomer formation.[1][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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